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Compound of Interest

Compound Name: Vinorelbine-d3 (ditartrate)

Cat. No.: B15145438 Get Quote

An In-depth Examination of a Deuterated Vinca Alkaloid for Drug Development Professionals

This technical guide provides a comprehensive overview of Vinorelbine-d3 (ditartrate), a
deuterated form of the semi-synthetic vinca alkaloid, Vinorelbine. Aimed at researchers,

scientists, and professionals in drug development, this document details the compound's

chemical properties, mechanism of action, and relevant experimental protocols.

Core Compound Data
Vinorelbine-d3 (ditartrate) is a valuable tool in pharmacokinetic and metabolic studies of

Vinorelbine. The deuteration provides a distinct mass signature for analytical purposes.

Property Value

CAS Number Not available in the provided search results.

Molecular Weight 1082.12 g/mol

Molecular Formula C₅₃H₆₃D₃N₄O₂₀

Synonyms
3′,4′-Didehydro-4′-deoxy-C′-

norvincaleukoblastine-d3 Ditartrate
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Mechanism of Action: Disruption of Microtubule
Dynamics
Vinorelbine exerts its cytotoxic effects primarily through the disruption of microtubule dynamics,

which are essential for mitotic spindle formation and cell division. By binding to tubulin,

Vinorelbine inhibits the polymerization of microtubules. This interference leads to a cascade of

cellular events culminating in apoptosis.

The primary mechanism involves:

Inhibition of Microtubule Polymerization: Vinorelbine binds to the vinca domain on β-tubulin,

preventing the assembly of tubulin dimers into microtubules.

Mitotic Arrest: The disruption of microtubule dynamics leads to a dysfunctional mitotic

spindle, causing cells to arrest in the G2/M phase of the cell cycle.

Induction of Apoptosis: Prolonged mitotic arrest triggers the intrinsic apoptotic pathway.

The signaling cascade leading to apoptosis involves the activation of key cellular components.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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